Cas no 1426073-21-3 (3-Bromo-6-fluoro-2-methoxybenzoic acid)

• Product Name: 3-Bromo-6-fluoro-2-methoxybenzoic acid
• CAS No: 1426073-21-3
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• MDL: MFCD28015437
• CID: 4598744
• PubChem ID: 71270719
• Update Time: 2025-10-05

3-Bromo-6-fluoro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-fluoro-2-methoxybenzoic acid
• Benzoic acid, 3-bromo-6-fluoro-2-methoxy-
• Z2412196555
• 3-Bromo-6-fluoro-2-methoxybenzoic acid

• MDL： MFCD28015437
• Inchi： 1S/C8H6BrFO3/c1-13-7-4(9)2-3-5(10)6(7)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： WRSPJCQSBRAYCE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)=C1OC)F

Computed Properties

• Exact Mass: 247.94843 g/mol
• Monoisotopic Mass: 247.94843 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5
• Molecular Weight: 249.03

Additional information on 3-Bromo-6-fluoro-2-methoxybenzoic acid

Comprehensive Overview of 3-Bromo-6-fluoro-2-methoxybenzoic acid (CAS No. 1426073-21-3): Properties, Applications, and Industry Insights

3-Bromo-6-fluoro-2-methoxybenzoic acid (CAS No. 1426073-21-3) is a halogen-substituted benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of bromo, fluoro, and methoxy functional groups, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₈H₆BrFO₃, and precise molecular weight (249.04 g/mol) make it a valuable building block for designing complex molecules. Researchers frequently explore its reactivity in Suzuki-Miyaura cross-coupling and nucleophilic aromatic substitution reactions, which are pivotal in modern drug discovery pipelines.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 3-Bromo-6-fluoro-2-methoxybenzoic acid as a critical reagent. Fluorination, a trending topic in AI-driven drug design, enhances metabolic stability and bioavailability—key factors highlighted in recent PubMed publications. Users searching for "fluorinated benzoic acid derivatives" or "CAS 1426073-21-3 applications" often seek data on its role in developing kinase inhibitors or antimicrobial agents. Notably, its methoxy group contributes to improved solubility, addressing a common challenge in formulation optimization—a frequent query in pharma forums.

From a synthetic perspective, this compound’s regioselective reactivity enables precise modifications at the 2-position of the aromatic ring, a feature exploited in structure-activity relationship (SAR) studies. Analytical techniques like HPLC and LC-MS confirm its high purity (>98%), a metric heavily emphasized in QC/QA workflows. Environmental considerations also drive interest in its green synthesis methods, aligning with sustainability trends in chemical manufacturing. Searches for "eco-friendly halogenation" or "benzoic acid derivative safety" reflect this shift.

In material science, 3-Bromo-6-fluoro-2-methoxybenzoic acid aids in constructing liquid crystal monomers and OLED precursors, topics surging in patent databases. Its thermal stability (decomposition >200°C) makes it suitable for high-temperature applications. For researchers investigating "heterocyclic compound synthesis" or "CAS 1426073-21-3 suppliers," understanding its storage conditions (2-8°C, inert atmosphere) ensures optimal handling—an FAQ in chemical procurement platforms.

Regulatory compliance remains a priority, with REACH and FDA guidelines governing its use. While not classified as hazardous, proper PPE (gloves, goggles) is recommended during handling, a detail often queried in safety data sheets (SDS). The compound’s logP value (~2.1) also attracts attention in ADMET prediction models, a hot topic in computational chemistry circles.

In summary, 3-Bromo-6-fluoro-2-methoxybenzoic acid exemplifies the intersection of innovation and utility. Its multifaceted applications—from small-molecule APIs to advanced materials—underscore its relevance in contemporary research. As AI-assisted molecular modeling accelerates discovery, compounds like this will continue to shape the future of precision chemistry.